Cas no 1797552-23-8 (1-isopropyl-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea)

• Product Name: 1-isopropyl-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea
• CAS No: 1797552-23-8
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 6275914
• PubChem ID: 71810280
• Update Time: 2025-06-08

1-isopropyl-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• AKOS024567473
• 1-[1-(oxan-4-yl)pyrazol-4-yl]-3-propan-2-ylurea
• 1-isopropyl-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea
• 1797552-23-8
• 1-[1-(oxan-4-yl)-1H-pyrazol-4-yl]-3-(propan-2-yl)urea
• F6448-1927

• Inchi： 1S/C12H20N4O2/c1-9(2)14-12(17)15-10-7-13-16(8-10)11-3-5-18-6-4-11/h7-9,11H,3-6H2,1-2H3,(H2,14,15,17)
• InChI Key： JZHGXIUZQUIDCV-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1C=C(C=N1)NC(NC(C)C)=O

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.2Ų

Additional information on 1-isopropyl-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea

Comprehensive Overview of 1-isopropyl-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea (CAS No. 1797552-23-8)

The compound 1-isopropyl-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea (CAS No. 1797552-23-8) is a synthetic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the isopropyl moiety, tetrahydro-2H-pyran-4-yl ring, and pyrazol-4-yl core, which collectively contribute to its potential applications in pharmaceutical and agrochemical research. This urea derivative has garnered attention due to its modular design, enabling versatility in drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 1-isopropyl-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea has surged, driven by their role in targeting kinase inhibitors and GPCR modulators. Researchers are particularly interested in its hydrogen-bonding capacity, a feature critical for molecular recognition in biological systems. The tetrahydro-2H-pyran-4-yl group enhances solubility, while the pyrazol-4-yl ring offers a rigid scaffold for further derivatization.

The synthesis of CAS No. 1797552-23-8 typically involves multi-step organic reactions, including urea coupling and cyclization strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. Analytical characterization via NMR spectroscopy, HPLC-MS, and X-ray crystallography confirms its structural integrity, making it a reliable candidate for high-throughput screening.

From a therapeutic perspective, this compound aligns with trends in fragment-based drug design (FBDD). Its low molecular weight and balanced lipophilicity (LogP) make it suitable for hit-to-lead optimization. Computational studies suggest potential interactions with protein targets involved in inflammation and metabolic disorders, though further in vitro and in vivo validation is ongoing.

Beyond pharmaceuticals, 1-isopropyl-3-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)urea has implications in agrochemical innovation. Its urea linkage mimics bioactive motifs found in herbicides and fungicides, prompting investigations into crop protection. Environmental stability and bioavailability are key parameters under evaluation.

For researchers sourcing this compound, quality benchmarks include ≥95% purity (HPLC) and stringent residual solvent controls. Suppliers often provide custom synthesis services to tailor derivatives for specific projects. Storage recommendations typically advise protection from moisture and light at -20°C to ensure long-term stability.

Emerging discussions in green chemistry also highlight this compound’s potential for catalytic applications. Its modular structure could serve as a ligand in asymmetric catalysis, reducing reliance on heavy metals. Such innovations align with global pushes toward sustainable chemical processes.

In summary, CAS No. 1797552-23-8 represents a compelling case study in modern medicinal chemistry and materials science. Its design principles and functional adaptability position it at the intersection of multiple disciplines, offering avenues for both academic and industrial exploration.